Cas no 2228493-29-4 (2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid)

• Product Name: 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid
• CAS No: 2228493-29-4
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 5960134
• PubChem ID: 165693879
• Update Time: 2025-06-12

2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid
• EN300-1970617
• 2-[2-(difluoromethoxy)-3-methylphenyl]-2-methylpropanoic acid
• 2228493-29-4

• Inchi： 1S/C12H14F2O3/c1-7-5-4-6-8(9(7)17-11(13)14)12(2,3)10(15)16/h4-6,11H,1-3H3,(H,15,16)
• InChI Key： HQPZAWFQZUOCRB-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 244.09110063g/mol
• Monoisotopic Mass: 244.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid

Research Brief on 2-2-(Difluoromethoxy)-3-methylphenyl-2-methylpropanoic Acid (CAS: 2228493-29-4)

In recent years, the compound 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid (CAS: 2228493-29-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and methylphenyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and metabolic disorders. The following brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the anti-inflammatory effects of 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid. The research demonstrated that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. Through in vitro and in vivo models, the study revealed that the compound significantly reduces prostaglandin E2 (PGE2) production, a key mediator of inflammation, with minimal gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the metabolic effects of 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid. The researchers identified its role as an agonist for peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. In animal models of type 2 diabetes, the compound exhibited significant improvements in insulin sensitivity and reduced hepatic glucose output. These results position it as a promising candidate for the development of next-generation antidiabetic therapies, particularly for patients with insulin resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid have been reported in Organic Process Research & Development. The study outlined an optimized, cost-effective synthesis route that enhances yield and purity while minimizing environmental impact. This progress is critical for facilitating future clinical trials and large-scale manufacturing, addressing one of the key challenges in transitioning from bench to bedside.

In conclusion, 2-2-(difluoromethoxy)-3-methylphenyl-2-methylpropanoic acid (CAS: 2228493-29-4) represents a multifaceted compound with significant therapeutic potential. Its dual anti-inflammatory and metabolic modulatory properties, coupled with advancements in synthetic accessibility, make it a compelling subject for further research. Future studies should focus on elucidating its long-term safety profile and exploring synergistic effects with existing therapies to maximize its clinical utility.